Cas no 1256358-97-0 (4-Bromo-1h-indole-2-boronic acid pinacol ester)

4-Bromo-1H-indole-2-boronic acid pinacol ester is a versatile boronic ester derivative commonly used in Suzuki-Miyaura cross-coupling reactions. The bromo substituent at the 4-position enhances its reactivity in palladium-catalyzed transformations, enabling selective functionalization of the indole scaffold. The pinacol ester group improves stability and handling compared to free boronic acids, reducing protodeboronation risks. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex heterocyclic frameworks. Its compatibility with a wide range of reaction conditions and functional groups makes it a useful intermediate in medicinal chemistry and materials science applications. Proper storage under inert conditions is recommended to maintain stability.
4-Bromo-1h-indole-2-boronic acid pinacol ester structure
1256358-97-0 structure
Product Name:4-Bromo-1h-indole-2-boronic acid pinacol ester
CAS No:1256358-97-0
MF:C14H17BBrNO2
MW:322.005283117294
MDL:MFCD11858385
CID:828618
Update Time:2026-04-29

4-Bromo-1h-indole-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
    • 4-Bromo-1h-indole-2-boronic acid pinacol ester
    • MDL： MFCD11858385

Computed Properties

  • Exact Mass: 321.05400

Experimental Properties

  • PSA: 34.25000
  • LogP: 3.22960

4-Bromo-1h-indole-2-boronic acid pinacol ester Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromo-1h-indole-2-boronic acid pinacol ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0065P-1g
4-Bromo-1H-indole-2-boronic acid pinacol ester
 1256358-97-0 97%
1g
 5071.29CNY 2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
32R0065P-5g
4-Bromo-1H-indole-2-boronic acid pinacol ester
 1256358-97-0 97%
5g
 16943.89CNY 2021-05-07
TRC
B694528-25mg
4-Bromo-1h-indole-2-boronic acid pinacol ester
 1256358-97-0
25mg
 $ 64.00 2023-04-18
TRC
B694528-50mg
4-Bromo-1h-indole-2-boronic acid pinacol ester
 1256358-97-0
50mg
 $ 81.00 2023-04-18
TRC
B694528-100mg
4-Bromo-1h-indole-2-boronic acid pinacol ester
 1256358-97-0
100mg
 $ 121.00 2023-04-18
TRC
B694528-250mg
4-Bromo-1h-indole-2-boronic acid pinacol ester
 1256358-97-0
250mg
 $ 207.00 2023-04-18
Chemenu
CM206704-250mg
4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256358-97-0 95%
250mg
 $167 2023-02-03
Chemenu
CM206704-1g
4-Bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256358-97-0 95%
1g
 $398 2023-02-03
eNovation Chemicals LLC
Y1001347-5g
4-bromo-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
 1256358-97-0 95%
5g
 $1400 2024-08-02
abcr
AB272337-250 mg
4-Bromo-1H-indole-2-boronic acid pinacol ester; 97%
 1256358-97-0
250mg
 €212.00 2023-04-26

4-Bromo-1h-indole-2-boronic acid pinacol ester Related Literature

1256358-97-0 (4-Bromo-1h-indole-2-boronic acid pinacol ester) Related Products

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen